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Compound of Interest

Compound Name: 4-Pyridinecarboxaldehyde

Cat. No.: B046228 Get Quote

Technical Support Center: 4-
Pyridinecarboxaldehyde
This guide provides essential safety information, troubleshooting procedures, and frequently

asked questions for handling 4-Pyridinecarboxaldehyde, focusing on its irritant properties and

safe laboratory conduct.

Hazard and Property Summary
4-Pyridinecarboxaldehyde is a combustible liquid that is irritating to the eyes, skin, and

respiratory system.[1][2] It is also sensitive to air and light.[1] Adherence to strict safety

protocols is mandatory to prevent exposure and ensure user safety.
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Property Data Source

Appearance
Clear, slight brown to yellow

liquid
[1][3]

GHS Hazard Statements

H227 (Combustible liquid),

H315 (Causes skin irritation),

H317 (May cause an allergic

skin reaction), H319 (Causes

serious eye irritation), H335

(May cause respiratory

irritation)

[3][4]

Signal Word Danger / Warning [4][5]

Primary Hazards Irritant, Corrosive, Flammable [2][3]

Flash Point 54 °C (129.2 °F) [1]

Boiling Point 198 °C at 760 mmHg [1]

Density
~1.122 - 1.138 g/mL at 20-25

°C
[1][5]

Storage Temperature Refrigerated (2°C to 8°C) [1][5]

Troubleshooting and Immediate Actions
This section addresses specific issues that may arise during experimentation, providing clear,

actionable solutions.
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Issue / Observation Probable Cause Immediate Action / Solution

Stinging or itching sensation

on skin.

Direct skin contact with the

chemical.

1. Immediately remove any

contaminated clothing,

including footwear.[2] 2. Flush

the affected skin and hair with

running water and soap for at

least 15 minutes.[1][2] 3. Seek

immediate medical attention.

[1]

Redness, pain, or watering of

the eyes.

Exposure to vapor or

accidental splash.

1. Immediately flush eyes with

plenty of water for at least 15

minutes at an eyewash station,

occasionally lifting the upper

and lower eyelids.[1] 2.

Remove contact lenses if

present and easy to do so.[4]

3. Seek immediate medical

attention from an

ophthalmologist.[4]

Coughing, dizziness, or

headache during use.

Inhalation of vapors due to

inadequate ventilation.

1. Immediately move from the

exposure area to fresh air.[1]

2. Lay the patient down and

keep them warm and rested.[2]

3. If breathing is difficult,

administer oxygen. If breathing

has stopped, provide artificial

respiration.[1] 4. Seek

immediate medical attention.

[1]

The chemical has turned dark

brown.

Prolonged exposure to air or

light, leading to degradation.

The toxicological properties of

the degraded material are not

fully known.[1] It is

recommended to dispose of

the product as hazardous

waste following institutional
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guidelines.[2] Do not use if

significant discoloration has

occurred.

A small amount (<100 mL) has

spilled inside the chemical

fume hood.

Accidental mishandling during

transfer or reaction setup.

1. Alert others in the immediate

area. 2. Ensure you are

wearing appropriate PPE

(gloves, goggles, lab coat). 3.

Remove all sources of ignition.

[1][2] 4. Cover the spill with an

inert absorbent material like

vermiculite, sand, or earth.[1]

5. Use spark-proof tools to

collect the absorbed material

into a suitable, closed

container for hazardous waste

disposal.[1]

Frequently Asked Questions (FAQs)
Q1: What are the primary irritant effects of 4-Pyridinecarboxaldehyde? A1: 4-
Pyridinecarboxaldehyde is irritating to the eyes, skin, and respiratory system.[1][2] It can

cause serious eye irritation, skin irritation, and may lead to an allergic skin reaction

(sensitization).[3][4] Inhalation may cause respiratory tract irritation, with symptoms like

coughing, and potentially drowsiness or dizziness at higher concentrations.[1][2]

Q2: What specific type of Personal Protective Equipment (PPE) is required? A2: The following

PPE is mandatory:

Eye Protection: Chemical safety goggles compliant with OSHA 29 CFR 1910.133 or

European Standard EN166.[1][6]

Skin Protection: Chemical-resistant gloves (e.g., PVC or Butyl rubber) and a lab coat or

appropriate protective clothing to prevent all skin exposure.[1][2][6]

Respiratory Protection: All work should be conducted in a certified chemical fume hood.[7] If

ventilation is inadequate or exposure limits are exceeded, a NIOSH/MSHA or European
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Standard EN 149 approved respirator with an appropriate filter (e.g., Type A) must be used.

[1][2][6]

Q3: What are the correct storage conditions for this chemical? A3: To ensure stability and

safety, store 4-Pyridinecarboxaldehyde in a tightly closed container in a dry, well-ventilated

area.[1] It should be kept refrigerated (Store below 4°C/39°F, or between 2-8°C) and protected

from ignition sources, direct sunlight, and air.[1][5] Storing under a nitrogen blanket is also

recommended.[1]

Q4: What should I do in case of accidental ingestion? A4: If the chemical is swallowed, wash

your mouth out with water.[1] Do NOT induce vomiting.[6] Seek immediate medical attention.[1]

[6]

Q5: How should I dispose of waste containing 4-Pyridinecarboxaldehyde? A5: This material

and its container must be disposed of as hazardous waste.[2] All waste must be handled in

accordance with local, state, and federal regulations.[1][2] Collect waste in a clearly labeled,

sealed, and compatible container. Do not allow the product to enter drains.[4]

Experimental Protocols
Protocol 1: Standard Safe Handling Procedure
This protocol outlines the essential steps for safely using 4-Pyridinecarboxaldehyde in a

laboratory setting.

Preparation and Hazard Assessment:

Review the Safety Data Sheet (SDS) before beginning work.

Ensure a certified chemical fume hood is operational.

Locate the nearest emergency eyewash station and safety shower.[6]

Donning Personal Protective Equipment (PPE):

Wear a fully buttoned lab coat.

Put on compliant chemical safety goggles.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://pim-resources.coleparmer.com/sds/41298.pdf
https://datasheets.scbt.com/sc-254723.pdf
https://www.fishersci.com/store/msds?partNumber=AC131840250&countryCode=US&language=en
https://www.benchchem.com/product/b046228?utm_src=pdf-body
https://pim-resources.coleparmer.com/sds/41298.pdf
https://pim-resources.coleparmer.com/sds/41298.pdf
https://www.sigmaaldrich.com/US/en/product/aldrich/p62402
https://pim-resources.coleparmer.com/sds/41298.pdf
https://pim-resources.coleparmer.com/sds/41298.pdf
https://www.fishersci.com/store/msds?partNumber=AC131840250&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/41298.pdf
https://www.fishersci.com/store/msds?partNumber=AC131840250&countryCode=US&language=en
https://www.benchchem.com/product/b046228?utm_src=pdf-body
https://datasheets.scbt.com/sc-254723.pdf
https://pim-resources.coleparmer.com/sds/41298.pdf
https://datasheets.scbt.com/sc-254723.pdf
https://www.chemicalbook.com/msds/4-pyridinecarboxaldehyde.pdf
https://www.benchchem.com/product/b046228?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC131840250&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046228?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Wear the appropriate chemical-resistant gloves. Check gloves for any defects before use.

Chemical Handling:

Conduct all manipulations, including weighing and transferring, inside the chemical fume

hood.

Use spark-proof tools and ensure all equipment is properly grounded to prevent static

discharge.[1]

Keep the container tightly closed when not in use.

Avoid breathing any vapors, mists, or gases.[1]

Post-Experiment Cleanup:

Decontaminate any surfaces that may have come into contact with the chemical.

Dispose of all contaminated materials (e.g., pipette tips, gloves, absorbent pads) in a

designated hazardous waste container.

Remove gloves and wash hands thoroughly with soap and water.

Protocol 2: Minor Spill (<100 mL) Cleanup Procedure
This protocol is for trained laboratory personnel only. For larger spills, evacuate the area and

contact emergency services.[7]

Immediate Response:

Alert all personnel in the immediate vicinity of the spill.

If the spill is outside a fume hood, evacuate the area if you feel any symptoms of

exposure.

Control and Containment:

Ensure you are wearing the full required PPE, including respiratory protection if necessary.
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Eliminate all nearby sources of ignition (e.g., turn off hot plates, unplug equipment).[8]

Contain the spill by placing absorbent material from a spill kit (e.g., vermiculite, sand)

around the periphery of the spill and then working inward.[1][9] This prevents the spill from

spreading.

Cleanup and Disposal:

Once the liquid is fully absorbed, use non-sparking scoops or tools to carefully collect the

material.[1]

Place the contaminated absorbent material into a heavy-duty plastic bag or a sealable,

labeled container for hazardous waste.[7][10]

Wipe the spill area with a suitable decontaminating solution, and place the cleaning

materials in the same waste container.

Final Steps:

Carefully remove and dispose of all contaminated PPE as hazardous waste.[9]

Wash hands thoroughly.

Report the spill to your laboratory supervisor or Environmental Health & Safety

department.[9][10]

Replenish the supplies used from the spill kit.[9]

Workflow Visualization
The following diagram illustrates the logical workflow for handling 4-Pyridinecarboxaldehyde,

from initial planning through to standard procedures and emergency response.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.jk-sci.com/blogs/resource-center/chemical-spill-cleanup-procedures
https://pim-resources.coleparmer.com/sds/41298.pdf
https://sites.rowan.edu/facilities/_docs/chemical-spill-response-guide-sheet.pdf
https://pim-resources.coleparmer.com/sds/41298.pdf
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Pyridine-v-06-04-2020.docx
https://ehs.princeton.edu/chemical/spill/procedures
https://sites.rowan.edu/facilities/_docs/chemical-spill-response-guide-sheet.pdf
https://sites.rowan.edu/facilities/_docs/chemical-spill-response-guide-sheet.pdf
https://ehs.princeton.edu/chemical/spill/procedures
https://sites.rowan.edu/facilities/_docs/chemical-spill-response-guide-sheet.pdf
https://www.benchchem.com/product/b046228?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046228?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Phase 1: Preparation Phase 2: Execution

Phase 3: Emergency Response

Experiment Planning Review SDS &
Assess Hazards

Don Appropriate PPE
(Goggles, Gloves, Lab Coat) Work in Fume Hood Decontaminate &

Dispose of Waste

Incident Occurs

Potential
Incident

Procedure Complete

Personnel Exposure
(Skin, Eyes, Inhalation)

Exposure

Chemical SpillSpill

Follow First Aid Protocol
& Seek Medical Attention

Follow Spill Cleanup Protocol

Report Incident to Supervisor/EHS

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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